Cas no 134479-04-2 (Pyridine-4-sulfonyl chloride)

• Product Name: Pyridine-4-sulfonyl chloride
• CAS No: 134479-04-2
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• CID: 822066
• PubChem ID: 11586382
• Update Time: 2025-04-19

Pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Pyridine-4-sulfonyl chloride
• 4-Pyridinesulfonyl chloride
• 4-pyridylsulfonyl chloride
• DB-050657
• EN300-148196
• SCHEMBL1134359
• DTXSID10468975
• 134479-04-2
• 4 -pyridylsulfonyl chloride
• pyridine-4-sulfonylchloride
• NHMOJCOXIZRTRR-UHFFFAOYSA-N
• PYRIDINE-4-SULFONYL CHLORIDE 4-pyridyl sulfonyl chloride 4-Pyridinesulfonyl chloride PYRIDINE-4-SULFONYL CHLORIDE HCl
• 4-pyridylsulfonylchloride
• AKOS005137886
• CS-0103670
• BCP25443

• MDL： MFCD08752628
• Inchi： 1S/C5H4ClNO2S/c6-10(8,9)5-1-3-7-4-2-5/h1-4H
• InChI Key： NHMOJCOXIZRTRR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 176.96500
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.488
• Boiling Point: 284 ºC
• Flash Point: 126 ºC
• Refractive Index: 1.553
• PSA: 55.41000
• LogP: 2.08990